4-(1-Bromoethyl)benzoic acid

• IUPAC Name: 4-(1-bromoethyl)benzoic acid
• InChI: InChI=1S/C9H9BrO2/c1-6(10)7-2-4-8(5-3-7)9(11)12/h2-6H,1H3,(H,11,12)
• InChI Key: VICCYULHZWEWMB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)C(=O)O)Br
• Molecular Formula: C9H9BrO2
• DSSTOX Substance ID: DTXSID30408757
• Molecular Weight: 229.07 g/mol
• CAS No.: 113023-73-7

Description

4-(1-Bromoethyl)benzoic acid is an organic compound with the molecular formula C₉H₉BrO₂. It is a derivative of benzoic acid, where the para position is substituted with a 1-bromoethyl group. This compound is primarily used in chemical synthesis and as an intermediate in the production of various pharmaceuticals and other organic compounds .

Scientific Research Applications

4-(1-Bromoethyl)benzoic acid is used in various scientific research applications, including:

Chemical Synthesis: As a reagent to prepare 4-(1-bromo-ethyl)-benzoic acid ethyl ester and other derivatives.

Pharmaceuticals: As an intermediate in the synthesis of active pharmaceutical ingredients.

Material Science: In the development of novel materials and polymers.

Biological Studies: Used in proteomics research and as a biochemical tool to study enzyme interactions.

Safety and Hazards

4-(1-Bromoethyl)benzoic acid is considered hazardous. It causes skin irritation, serious eye damage, and may cause damage to organs (specifically the lungs) through prolonged or repeated exposure if inhaled. It is harmful to aquatic life. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

4-(1-Bromoethyl)benzoic acid is a unique chemical compound with the molecular formula C9H9BrO2 . . It’s often used as a reagent in chemical synthesis .

Mode of Action

It’s known to be used as a reagent to prepare 4-(1-bromo-ethyl)-benzoic acid ethyl ester , suggesting it may undergo reactions with other compounds to form new substances.

Biochemical Pathways

As an intermediate for active pharmaceutical ingredients , it may participate in various biochemical reactions, but the exact pathways and their downstream effects are currently unknown.

Result of Action

As an intermediate in chemical synthesis

Preparation Methods

Synthetic Routes and Reaction Conditions

4-(1-Bromoethyl)benzoic acid can be synthesized through several methods. One common method involves the bromination of 4-ethylbenzoic acid. The reaction typically uses bromine or a bromine source such as N-bromosuccinimide (NBS) in the presence of a radical initiator like azobisisobutyronitrile (AIBN) under reflux conditions .

Industrial Production Methods

In industrial settings, the production of this compound often involves large-scale bromination reactions with stringent control over reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and safety of the process .

Chemical Reactions Analysis

Types of Reactions

4-(1-Bromoethyl)benzoic acid undergoes various chemical reactions, including:

Nucleophilic substitution: The bromine atom can be replaced by nucleophiles such as hydroxide, amine, or thiol groups.

Oxidation: The ethyl group can be oxidized to a carboxyl group, converting the compound to 4-carboxybenzoic acid.

Reduction: The bromine atom can be reduced to a hydrogen atom, yielding 4-ethylbenzoic acid.

Common Reagents and Conditions

Nucleophilic substitution: Reagents like sodium hydroxide, ammonia, or thiols in polar solvents under reflux conditions.

Oxidation: Strong oxidizing agents such as potassium permanganate or chromium trioxide in acidic or basic media.

Reduction: Reducing agents like lithium aluminum hydride or catalytic hydrogenation.

Major Products Formed

Nucleophilic substitution: 4-(1-Hydroxyethyl)benzoic acid, 4-(1-Aminoethyl)benzoic acid, or 4-(1-Mercaptoethyl)benzoic acid.

Oxidation: 4-Carboxybenzoic acid.

Reduction: 4-Ethylbenzoic acid.

Comparison with Similar Compounds

Similar Compounds

4-(Bromomethyl)benzoic acid: Similar structure but with a bromomethyl group instead of a 1-bromoethyl group.

4-Ethylbenzoic acid: Lacks the bromine atom, making it less reactive in nucleophilic substitution reactions.

4-Carboxybenzoic acid: An oxidation product of 4-(1-Bromoethyl)benzoic acid.

Uniqueness

This compound is unique due to its specific substitution pattern, which imparts distinct reactivity and makes it a valuable intermediate in various synthetic pathways. Its ability to undergo multiple types of chemical reactions, including nucleophilic substitution, oxidation, and reduction, enhances its versatility in research and industrial applications .

Customer Q & A

Q1: Why is 4-(1-Bromoethyl)benzoic acid particularly interesting for ATRP?

A1: This compound presents a unique structure that makes it highly valuable for ATRP:

• Carboxylic Acid Functionality: The presence of the carboxylic acid group allows for the direct synthesis of polystyrene with terminal carboxylic acid groups. [] This is highly desirable for further modification of the polymer, as the carboxylic acid can be easily transformed into other functional groups.
• Controlled Polymerization: The bromine atom at the ethyl group acts as the initiation site for ATRP. [] This controlled radical polymerization technique enables the synthesis of polymers with well-defined molecular weights and low polydispersities. [, ]

Q2: Are there any alternative applications of this compound in polymer synthesis?

A2: Beyond ATRP, this compound has shown interesting behavior in thermal reactions:

• Graft Copolymer Synthesis: When alkali salts of this compound are heated, they unexpectedly produce a graft copolymer consisting of poly(4-vinylbenzoate) grafted onto an oligo(oxycarbonyl-1,4-phenylenethylidene) backbone. [] This points to a complex reaction mechanism involving both vinyl polymerization and oligocondensation.

Q3: What are the limitations of using this compound in polymer synthesis?

A3: While a valuable tool, there are some potential drawbacks:

• Further Modification Needed: Though the carboxylic acid offers versatility, additional synthetic steps are needed to transform it into other functionalities. [] This can increase complexity and cost.